Cas no 2172051-03-3 (3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-1,1-dioxo-1lambda6-thiane-3-carboxylic acid)

• Product Name: 3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-1,1-dioxo-1lambda6-thiane-3-carboxylic acid
• CAS No: 2172051-03-3
• MF: C₁₄H₂₃NO₇S
• MW: 349.399923563004
• CID: 5566022
• PubChem ID: 165595073
• Update Time: 2025-06-10

3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-1,1-dioxo-1lambda6-thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1633466
• 3-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}-1,1-dioxo-1lambda6-thiane-3-carboxylic acid
• 2172051-03-3
• 3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-1,1-dioxo-1lambda6-thiane-3-carboxylic acid

• Inchi： 1S/C14H23NO7S/c1-12(2,3)22-11(18)15-7-14(19,8-15)13(10(16)17)5-4-6-23(20,21)9-13/h19H,4-9H2,1-3H3,(H,16,17)
• InChI Key： IUKODIHSIMPJAU-UHFFFAOYSA-N
• SMILES： S1(CCCC(C(=O)O)(C1)C1(CN(C(=O)OC(C)(C)C)C1)O)(=O)=O

Computed Properties

• Exact Mass: 349.11952325g/mol
• Monoisotopic Mass: 349.11952325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 130Ų

Additional information on 3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-1,1-dioxo-1lambda6-thiane-3-carboxylic acid

Recent Advances in the Study of 3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-1,1-dioxo-1lambda6-thiane-3-carboxylic acid (CAS: 2172051-03-3)

The compound 3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-1,1-dioxo-1lambda6-thiane-3-carboxylic acid (CAS: 2172051-03-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and thiane moieties, has shown promising potential in drug discovery, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its applicability in treating various diseases.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a highly efficient and scalable synthesis method, which improved the yield and purity of the compound. The researchers employed a multi-step approach, starting from commercially available precursors, and introduced a novel protecting group strategy to enhance the stability of the intermediate products. This advancement is expected to facilitate further pharmacological studies and preclinical evaluations.

In addition to synthetic improvements, the biological activity of 3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-1,1-dioxo-1lambda6-thiane-3-carboxylic acid has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its potent inhibitory effects on specific enzymatic targets, such as proteases and kinases, which are implicated in cancer and inflammatory diseases. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited nanomolar affinity for a key oncogenic kinase, suggesting its potential as a lead compound for anticancer drug development.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of this compound with its biological targets. These studies have highlighted the importance of the hydroxyazetidinyl and dioxothiane moieties in mediating strong hydrogen bonding and hydrophobic interactions with the active sites of target proteins. Such findings are invaluable for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of 3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-1,1-dioxo-1lambda6-thiane-3-carboxylic acid as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring prodrug strategies and formulation approaches to overcome these limitations and pave the way for clinical translation.

In conclusion, the recent advancements in the study of 3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-1,1-dioxo-1lambda6-thiane-3-carboxylic acid underscore its potential as a versatile scaffold in drug discovery. Continued efforts in synthetic optimization, biological evaluation, and structural modification will be crucial for unlocking its full therapeutic potential and advancing it toward clinical applications.